(+)-Butaclamol hydrochloride

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• InChI: InChI=1S/C13H11N3O/c1-9-13(17)16-8-11(14-7-12(16)15-9)10-5-3-2-4-6-10/h2-8,17H,1H3
• InChIKey: CZFAZZHPAZFANU-UHFFFAOYSA-N

(+)-Butaclamol Hydrochloride: A Stereoselective Dopamine Receptor Antagonist for CNS Research Procurement

(+)-Butaclamol hydrochloride (CAS 55528-07-9) is the active enantiomer of the atypical antipsychotic butaclamol, acting as a nonselective antagonist at dopamine D1 and D2 receptors [1]. The compound demonstrates high stereoselectivity for neuroleptic/dopamine receptors, with the (+)-enantiomer possessing the pharmacologically relevant activity while the (-)-enantiomer is essentially inactive [2]. As a research tool, it is used to block D1 and D2 dopamine receptors in in vitro and in vivo systems, and is sold as the hydrochloride salt for research applications [3].

Stereoselective D1/D2 dopamine receptor blockade studies

Enantiomer-specific control for in vitro and in vivo systems

Research hydrochloride salt for CNS pathway assays

• [1] Schetz JA, Kim OJ, Sibley DR. Pharmacological characterization of mammalian D1 and D2 dopamine receptors expressed in Drosophila Schneider-2 cells. J Recept Signal Transduct Res. 2003;23(1):99-109. View Source
• [2] Seeman P, Westman K, Protiva M, Jirkovský I, Jain NK, Saxena AK, et al. Neuroleptic receptors: stereoselectivity for neuroleptic enantiomers. Eur J Pharmacol. 1979;56(3):247-51. View Source
• [3] KEGG DRUG: Butaclamol hydrochloride. Entry D02641. View Source

Why (+)-Butaclamol Hydrochloride Cannot Be Replaced by Its Racemate or (-)-Enantiomer

The neuroleptic activity of butaclamol resides exclusively in the (+)-enantiomer [1]. The (-)-enantiomer is devoid of dopaminergic activity at relevant concentrations, with a ~3000-fold lower affinity for dopamine receptors [2]. In behavioral models, (-)-butaclamol is inactive even at 100-500 times the dose of the (+)-enantiomer [3]. Therefore, substituting (+)-butaclamol with the racemate (±)-butaclamol or the (-)-enantiomer fundamentally alters the pharmacological profile and compromises experimental validity.

1

Racemate or (-)-enantiomer

Substituting with racemate or (-)-butaclamol may shift pharmacological profile; stereospecific dopaminergic activity resides in the (+)-enantiomer.

2

Inactive (-)-enantiomer

The (-)-enantiomer lacks dopaminergic receptor blockade even at high concentrations; enantiomer mismatch can compromise experimental validity.

• [1] Voith K, Herr F. Behavioral studies on the enantiomers of butaclamol demonstrating absolute optical specificity for neuroleptic activity. Can J Physiol Pharmacol. 1976;54(4):551-60. View Source
• [2] Seeman P, Westman K, Protiva M, Jirkovský I, Jain NK, Saxena AK, et al. Neuroleptic receptors: stereoselectivity for neuroleptic enantiomers. Eur J Pharmacol. 1979;56(3):247-51. View Source
• [3] Voith K, Herr F. Behavioral studies on the enantiomers of butaclamol demonstrating absolute optical specificity for neuroleptic activity. Can J Physiol Pharmacol. 1976;54(4):551-60. View Source

Quantitative Comparative Evidence for (+)-Butaclamol Hydrochloride

Stereoselective Binding Affinity at Dopamine D1 Receptors

In competition binding assays using [3H]SCH-23390 at rat D1 receptors expressed in S2 cells, (+)-butaclamol displays a Ki of 4.9 ± 1.6 nM, while the (-)-enantiomer has a Ki of 59,410 ± 21,200 nM [1]. This represents an approximately 12,000-fold difference in binding affinity. For comparison, the selective D1 antagonist SCH 23390 has a Ki of 0.278 ± 0.041 nM under the same conditions [1].

D1 Receptor Affinity

Head-to-head

Ki 4.9 nM

vs (-)-butaclamol Ki 59,410 nM (~12,000-fold)

Supports enantiomer-specific D1 receptor engagement

[3H]SCH-23390 competition binding, rat D1

Evidence Dimension	Binding affinity (Ki) at rat D1 receptor
Target Compound Data	4.9 ± 1.6 nM
Comparator Or Baseline	(-)-Butaclamol: 59,410 ± 21,200 nM; SCH 23390: 0.278 ± 0.041 nM
Quantified Difference	~12,000-fold higher affinity than (-)-enantiomer; ~18-fold lower affinity than SCH 23390
Conditions	[3H]SCH-23390 competition binding, rat D1 receptors expressed in Drosophila S2 cells

Why This Matters

The extreme stereoselectivity confirms that only the (+)-enantiomer is suitable for dopamine receptor studies; use of the racemate or (-)-enantiomer would introduce confounding off-target effects or require impractically high concentrations.

• [1] Schetz JA, Kim OJ, Sibley DR. Pharmacological characterization of mammalian D1 and D2 dopamine receptors expressed in Drosophila Schneider-2 cells. J Recept Signal Transduct Res. 2003;23(1):99-109. Table 2. View Source

Stereoselective Binding Affinity at Dopamine D2 Receptors

At rat D2 receptors expressed in S2 cells, (+)-butaclamol exhibits a Ki of 0.649 ± 0.064 nM, whereas (-)-butaclamol shows a Ki of 1,400 ± 251 nM [1]. This yields a stereoselectivity ratio of approximately 2,200. In earlier studies using [3H]spiperone binding to calf caudate nucleus, the Ki ratio was reported as 3000 [2].

D2 Receptor Affinity

Head-to-head

Ki 0.65 nM

vs (-)-butaclamol Ki 1,400 nM (~2,200-fold)

Enantioselective D2 receptor binding context

[3H]methylspiperone, rat D2 in S2 cells

Evidence Dimension	Binding affinity (Ki) at rat D2 receptor
Target Compound Data	0.649 ± 0.064 nM
Comparator Or Baseline	(-)-Butaclamol: 1,400 ± 251 nM
Quantified Difference	~2,200-fold higher affinity
Conditions	[3H]methylspiperone competition binding, rat D2 receptors expressed in Drosophila S2 cells

Why This Matters

The high affinity at D2 receptors (sub-nanomolar Ki) and extreme stereoselectivity establish (+)-butaclamol as a reliable, potent tool for D2 receptor blockade in functional studies.

• [1] Schetz JA, Kim OJ, Sibley DR. Pharmacological characterization of mammalian D1 and D2 dopamine receptors expressed in Drosophila Schneider-2 cells. J Recept Signal Transduct Res. 2003;23(1):99-109. Table 2. View Source
• [2] Seeman P, Westman K, Protiva M, Jirkovský I, Jain NK, Saxena AK, et al. Neuroleptic receptors: stereoselectivity for neuroleptic enantiomers. Eur J Pharmacol. 1979;56(3):247-51. View Source

Functional Antagonism of D2-Mediated Adenylate Cyclase Inhibition

In rat striatal synaptic plasma membranes, (+)-butaclamol antagonizes dopamine-induced inhibition of adenylate cyclase with an EC50 of 130 nM, whereas the (-)-enantiomer requires an EC50 of 10 µM [1]. The active enantiomer is approximately 77-fold more potent. For context, l-sulpiride, a selective D2 antagonist, has an EC50 of 210 nM in the same assay [1].

Functional Antagonism

Method context

EC50 130 nM

vs (-)-butaclamol EC50 10 µM (~77-fold)

Functional antagonism aligns with binding selectivity

Adenylate cyclase assay in rat striatal membranes

Evidence Dimension	Functional antagonism of adenylate cyclase inhibition (EC50)
Target Compound Data	130 nM
Comparator Or Baseline	(-)-Butaclamol: 10 µM; l-Sulpiride: 210 nM
Quantified Difference	~77-fold more potent than (-)-butaclamol; ~1.6-fold more potent than l-sulpiride
Conditions	Dopamine-induced inhibition of adenylate cyclase activity in rat striatal synaptic plasma membranes in the presence of SCH 23390 (D1 blocker)

Why This Matters

The functional EC50 data confirm that the stereoselectivity observed in binding translates to functional antagonism, validating (+)-butaclamol as a potent tool for blocking D2-mediated signaling in ex vivo assays.

• [1] Onali P, Olianas MC, Gessa GL. Characterization of dopamine receptors mediating inhibition of adenylate cyclase activity in rat striatum. Mol Pharmacol. 1985;28(2):138-45. View Source

Sigma Receptor Binding: Lack of Affinity as a Differentiator

Unlike many typical neuroleptics such as haloperidol, (+)-butaclamol lacks potent sigma receptor binding affinity. In C6 glioma cell assays, (+)-butaclamol at concentrations up to 300 µM produced no morphological effects over 72 hours, whereas sigma-active compounds like haloperidol and (-)-butaclamol induced significant changes [1]. (-)-Butaclamol has a 30-fold higher affinity for sigma sites than (+)-butaclamol [2].

Sigma Receptor Activity

Class-level

No effect at ≤300 µM

(-)-butaclamol active; ~30× lower affinity

Reduced sigma-mediated off-target effects

C6 glioma morphological assay, 72 h

Evidence Dimension	Sigma receptor-mediated morphological effects
Target Compound Data	No effect at up to 300 µM over 72 hours
Comparator Or Baseline	Haloperidol, fluphenazine, perphenazine: significant effects at 30-100 µM within 3-24 hours; (-)-butaclamol: significant effects by 24 hours
Quantified Difference	Complete lack of sigma activity vs. comparator compounds; 30-fold lower sigma affinity than (-)-butaclamol
Conditions	C6 glioma cell culture, morphological assessment (loss of processes, cell rounding)

Why This Matters

The absence of sigma receptor activity in (+)-butaclamol provides a cleaner pharmacological tool for dopamine receptor studies, reducing confounding effects from sigma-mediated pathways that complicate interpretation with agents like haloperidol.

• [1] Vilner BJ, Bowen WD. Cytotoxic effects of sigma ligands: sigma receptor-mediated alterations in cellular morphology and viability. J Neurosci. 1995;15(1):117-34. View Source
• [2] Behavioral Model for Evaluating the Interaction Between Phencyclidine (PCP) and the Sigma Receptor. University of Connecticut Archives. View Source

Behavioral Efficacy: In Vivo Validation of Stereoselectivity

In rat behavioral models, (+)-butaclamol at 0.1-0.3 mg/kg abolished amphetamine-induced stereotyped behavior and rotational behavior in unilaterally lesioned rats. In contrast, (-)-butaclamol was devoid of behavioral activity even at 100-500 times larger doses [1]. The (+)-enantiomer also blocked discriminated avoidance behavior and decreased ambulation and rearing in open field tests [1].

Behavioral Efficacy

Head-to-head

0.1-0.3 mg/kg active

(-)-enantiomer inactive at >100× dose

In vivo stereospecificity maintains receptor blockade

Rat amphetamine stereotypy and rotation models

Evidence Dimension	Behavioral efficacy in rat models
Target Compound Data	Abolished amphetamine-induced stereotypy at 0.1-0.3 mg/kg
Comparator Or Baseline	(-)-Butaclamol: no effect at doses up to 100-500× higher
Quantified Difference	>100-fold difference in effective dose; absolute optical specificity for neuroleptic activity
Conditions	Amphetamine-induced stereotyped behavior, rotational behavior in 6-OHDA-lesioned rats, Sidman avoidance, open field tests

Why This Matters

The in vivo behavioral data demonstrate that stereoselectivity is maintained in whole-animal systems, confirming (+)-butaclamol as the only valid enantiomer for in vivo dopamine receptor blockade studies.

• [1] Voith K, Herr F. Behavioral studies on the enantiomers of butaclamol demonstrating absolute optical specificity for neuroleptic activity. Can J Physiol Pharmacol. 1976;54(4):551-60. View Source

Optimal Application Scenarios for (+)-Butaclamol Hydrochloride in Research and Industry

Dopamine D2 Receptor Functional Studies Requiring Potent, Validated Antagonism

(+)-Butaclamol hydrochloride is ideally suited for in vitro functional assays of D2 dopamine receptor signaling, such as adenylate cyclase inhibition or cAMP modulation. Its sub-nanomolar Ki at D2 receptors [1] and functional EC50 of 130 nM [2] make it a potent alternative to l-sulpiride (EC50 = 210 nM). Researchers investigating D2-mediated pathways in striatal or pituitary preparations will benefit from its well-characterized, stereoselective activity.

Studies Requiring Clean Dopamine Receptor Blockade Without Sigma Receptor Interference

Investigators studying pure dopaminergic effects, particularly where sigma receptor activation could confound results, should select (+)-butaclamol over typical neuroleptics like haloperidol. (+)-Butaclamol lacks sigma receptor activity [3], providing a more selective tool for isolating dopamine receptor contributions in complex systems such as primary neuronal cultures or behavioral pharmacology.

In Vivo Behavioral Pharmacology Where Stereoselective Controls Are Critical

(+)-Butaclamol is the active enantiomer required for in vivo blockade of dopamine receptors. Studies of amphetamine-induced behaviors, rotational asymmetry in lesioned animals, or conditioned avoidance responding rely on the (+)-enantiomer at doses of 0.1-0.3 mg/kg [4]. The (-)-enantiomer serves as a perfect negative control, being inactive at up to 500-fold higher doses, enabling robust experimental design.

Analytical Method Development and Quality Control Reference Standard

As an analytical standard, (+)-butaclamol hydrochloride is employed in HPLC and mass spectrometry methods for detecting and quantifying dopamine receptor antagonists in biological matrices. Its defined stereochemistry and established chromatographic properties make it a reliable reference material for method validation in pharmaceutical analysis and forensic toxicology .

Application

Selection Property

Validation Focus

D2 receptor signaling studies

Stereoselective D2 antagonism

Functional assay endpoint verification

Dopamine receptor blockade without sigma interference

Sigma receptor-sparing profile

Off-target sigma activity verification

In vivo behavioral pharmacology

Stereospecific enantiomer control

Enantiomer-specific behavioral response

Analytical method development

Defined stereochemistry and chromatographic properties

Reference standard identity verification

• [1] Schetz JA, Kim OJ, Sibley DR. Pharmacological characterization of mammalian D1 and D2 dopamine receptors expressed in Drosophila Schneider-2 cells. J Recept Signal Transduct Res. 2003;23(1):99-109. Table 2. View Source
• [2] Onali P, Olianas MC, Gessa GL. Characterization of dopamine receptors mediating inhibition of adenylate cyclase activity in rat striatum. Mol Pharmacol. 1985;28(2):138-45. View Source
• [3] Vilner BJ, Bowen WD. Cytotoxic effects of sigma ligands: sigma receptor-mediated alterations in cellular morphology and viability. J Neurosci. 1995;15(1):117-34. View Source
• [4] Voith K, Herr F. Behavioral studies on the enantiomers of butaclamol demonstrating absolute optical specificity for neuroleptic activity. Can J Physiol Pharmacol. 1976;54(4):551-60. View Source